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Compound of Interest

Compound Name: Bay 65-1942 R form
Cat. No.: B10862299
Get Quote
. J

Negative Control Strategy & Pharmacological
Properties[1][2]
Executive Summary: The Role of Stereochemistry

Bay 65-1942 exists as two enantiomers due to the chiral center on the piperidine ring.

o S-Enantiomer (Eutomer): The active ATP-competitive inhibitor of IKK(3 (Ki = 2 nM). It blocks
NF-kB pathway activation.

* R-Enantiomer (Distomer): The inactive or significantly less active isomer. It is used to prove
that observed biological effects are due to specific IKKp inhibition rather than general
chemical toxicity or off-target kinase inhibition.

Crucial Note: Researchers must verify the specific enantiomer used. Using the racemate or the
wrong enantiomer will compromise experimental validity.

Chemical Identity & Specifications

The following data corresponds specifically to the R-form (CAS 758683-21-5).[1][2][3][4][5][6]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10862299#bc-rfq
https://www.biocrick.com/11-Hydroxycanthin-6-one-BCN3104.html
https://www.biocrick.com/Emodin-BCN5649.html
https://www.medchemexpress.com/Bay-65-1942-R-form.html
https://www.biocrick.com/11-Hydroxycanthin-6-one-BCN3104.html
https://www.biocrick.com/Tephrosin-BCN4742.html
https://www.biocrick.com/Dehydroevodiamine-hydrochloride-BCN6651.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Specification

7-[2-(cyclopropylmethoxy)-6-hydroxyphenyl]-5-
Chemical Name [(BR)-piperidin-3-yl]-1,4-dihydropyrido[2,3-d]

[1,3]oxazin-2-one

Common Name Bay 65-1942 (R form)

CAS Number 758683-21-5

Molecular Formula C22H25N304

Molecular Weight 395.45 g/mol

InChlKey IGIVFGZEWDGDOO-AWEZNQCLSA-N

SMILES OC1=CC=CC(OCC2CC2)=C1C3=NC(NC(OC4)
=0)=C4C([C@H]5CCCNC5)=C3

Solubility DMSO (up to 100 mM); Ethanol (low)

Note: The SMILES string provided corresponds to the R-configuration as listed by major
chemical repositories. The InChiKey is the definitive identifier.

Mechanism of Action & Signaling Pathway

The active form of Bay 65-1942 targets IKK[3 (Inhibitor of Nuclear Factor Kappa-B Kinase
Subunit Beta).

o Active (S-Form): Binds to the ATP-binding pocket of IKK[(3, preventing the phosphorylation of
IkBa. This locks NF-kB in the cytoplasm, blocking pro-inflammatory gene transcription.

« Inactive (R-Form): Fails to bind IKKB with high affinity due to steric mismatch in the ATP
pocket, allowing the pathway to proceed normally (or with minimal inhibition).

Pathway Visualization

The following diagram illustrates the divergence in signaling when treating cells with the Active
(S) vs. Inactive (R) forms.
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Caption: Comparative mechanism of Bay 65-1942 enantiomers. The S-form actively blocks

IKK, preventing IkBa degradation. The R-form (control) fails to bind, allowing normal NF-kB
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activation.

Experimental Protocols

To validate the specificity of Bay 65-1942 (S-form), experiments should always run the R-form
in parallel at the same concentration.

A. Stock Solution Preparation[1][2][4]

¢ Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent.
o Concentration: Prepare a 10 mM stock solution.
o Calculation: Dissolve 1 mg of Bay 65-1942 (R-form) (MW 395.45) in 252.9 yL of DMSO.

e Storage: Aliquot into small volumes (e.g., 20 pL) and store at -80°C. Avoid repeated freeze-
thaw cycles.

 Stability: Stable for 6 months at -80°C.

B. In Vitro Kinase Selectivity Assay (Validation)

This protocol confirms the lack of potency of the R-form compared to the S-form.

» Reagents: Recombinant human IKKp, peptide substrate (e.g., IkBa peptide), ATP (Km
concentration), and assay buffer (50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM DTT).

e Dosing: Prepare a dilution series for both S-form and R-form (0.1 nM to 10 uM).
» Reaction:

o Incubate kinase + inhibitor for 15 mins at RT.

o Add ATP + Substrate to initiate.

o Incubate for 60 mins at 30°C.
» Detection: Use ADP-Glo or radiometric 33P-ATP detection.

o Data Analysis: Plot % Inhibition vs. Log[Concentration].
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o Expected Result (S-form): ICso = 2-10 nM.

o Expected Result (R-form): ICso > 1-10 uM (shifts of >1000-fold indicate excellent
selectivity).

C. Cellular Western Blot (On-Target Confirmation)

Objective: Demonstrate that the R-form does not inhibit TNFa-induced p-p65 or IkBa
degradation.

e Cell Line: HeLa or THP-1 cells.
e Seeding:

cells/well in 6-well plates.

e Pre-treatment:

o

Group A: Vehicle (DMSO 0.1%).

[¢]

Group B: Bay 65-1942 (S-form) at 1 uM (active dose).

[¢]

Group C: Bay 65-1942 (R-form) at 1 uM (negative control).

Incubate for 1-2 hours.

o

o Stimulation: Add TNFa (10 ng/mL) for 15-30 minutes.
» Lysis: Wash with ice-cold PBS and lyse in RIPA buffer with phosphatase inhibitors.
 Blotting:

o Primary Antibodies: Anti-phospho-IkBa (Ser32/36), Anti-Total IkBa, Anti-phospho-p65
(Ser536).

o Loading Control: GAPDH or (-Actin.

e Interpretation:
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o S-form treated: High Total IkBa (protected), Low p-p65.

o R-form treated: Low Total IkBa (degraded), High p-p65 (similar to Vehicle + TNFa).

Comparative Data Summary

Parameter Bay 65-1942 (S-Form) Bay 65-1942 (R-Form)

Primary Target IKKB Kinase Inactive / Low Affinity

Ki (Enzymatic) ~2 nM > 1,000 nM (Estimated)

Cellular ICso ~10-50 nM Inactive at < 10 uM

Primary Use Pathway Inhibition Negative Control

In Vivo Dosage 5-10 mg/kg (Efficacy) 5-10 mg/kg (Toxicity Control)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 11-Hydroxycanthin-6-one | CAS:75969-83-4 | Alkaloids | High Purity | Manufacturer
BioCrick [biocrick.com]

2. Emodin | CAS:518-82-1 | Naturally occurring anthraquinone,antiproliferative |
Anthraquinones | High Purity | Manufacturer BioCrick [biocrick.com]

3. medchemexpress.com [medchemexpress.com]

4. 11-Hydroxycanthin-6-one | CAS:75969-83-4 | Alkaloids | High Purity | Manufacturer
BioCrick [biocrick.com]

5. Tephrosin | CAS:76-80-2 | Flavonoids | High Purity | Manufacturer BioCrick [biocrick.com]

6. Dehydroevodiamine Chloride | CAS:75853-60-0 | Alkaloids | High Purity | Manufacturer
BioCrick [biocrick.com]

7. medchemexpress.com [medchemexpress.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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